Cas no 81674-79-5 (Guaimesal)

• Product Name: Guaimesal
• CAS No: 81674-79-5
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 60357
• PubChem ID: 71250
• Update Time: 2025-04-18

Guaimesal Chemical and Physical Properties

Names and Identifiers

• Guaimesal
• 2-(2-Methoxyphenoxy)-2-methyl-4H-1,3-benzodioxin-4-one
• 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxin-4-one
• Guaimesalum
• MR 693
• Q15633270
• CHEBI:135184
• GUAIMESAL [WHO-DD]
• UNII-K43273G1CW
• 81674-79-5
• SCHEMBL1650041
• 2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
• 4H-1,3-Benzodioxin-4-one,2-(2-methoxyphenoxy)-2-methyl-
• Guaimesalum [Latin]
• (+/-)-2-(O-METHOXYPHENOXY)-2-METHYL-1,3-BENZODIOXAN-4-ONE
• Guaimesal [INN]
• DTXSID00868622
• CHEMBL2105115
• (+-)-2-(o-Methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
• NS00124494
• 2-(2-methoxyphenoxy)-2-methyl-1,3-benzodioxan-4-one
• GUAIMESAL [MART.]
• K43273G1CW

• Inchi： 1S/C16H14O5/c1-16(20-14-10-6-5-9-13(14)18-2)19-12-8-4-3-7-11(12)15(17)21-16/h3-10H,1-2H3
• InChI Key： PSVDIHULUCLEJE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=O)OC1(C)OC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3.6

Experimental Properties

• Density: 1.262
• Boiling Point: 454.7 °C at 760 mmHg
• Flash Point: 454.7 °C at 760 mmHg
• Refractive Index: 1.573
• PSA: 53.99000
• LogP: 2.99710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes